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Cat. No.: B154819

Get Quote
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An Important Note on the Subject Compound:

This guide was initiated with the topic of 3'-Trifluoromethyl-2-phenylacetanilide, CAS
number 1939-21-5. Our comprehensive literature review revealed that while this specific
molecule is commercially available, in-depth technical and scientific data regarding its
synthesis, applications, and biological activity are scarce. It is primarily listed in chemical
supplier catalogs with basic identifiers.[1][2][3][4][5]

Conversely, a structurally related compound, Flutolanil (CAS 66332-96-5), also a
trifluoromethylated anilide, is the subject of extensive scientific literature. Given the user's
request for an in-depth technical guide for a research-oriented audience, and the potential for
ambiguity in chemical nomenclature, this guide will focus on the well-documented and
scientifically significant compound, Flutolanil. We believe this will provide the most valuable and
actionable information for researchers, scientists, and drug development professionals.

Flutolanil: A Comprehensive Technical Whitepaper
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Introduction

Flutolanil, with the IUPAC name N-[3-(1-methylethoxy)phenyl]-2-(trifluoromethyl)benzamide, is
a systemic fungicide belonging to the benzanilide class of chemicals.[6][7] It is widely
recognized for its efficacy against a range of diseases caused by Basidiomycete fungi, most
notably Rhizoctonia solani, in various agricultural settings including rice, potatoes, and turf.[6]
[8] This guide provides a detailed exploration of Flutolanil, from its molecular mechanism of
action to practical methodologies for its synthesis and analysis, designed to support
researchers and professionals in the fields of agricultural science and drug development.

Physicochemical Properties of Flutolanil

A clear understanding of a compound's physical and chemical properties is fundamental to its
application and study. The key properties of Flutolanil are summarized below.

Property Value Reference
CAS Number 66332-96-5 [6][9][10]
Molecular Formula C17H16F3NO:2 [61181191[10]
Molecular Weight 323.31 g/mol [6][8]
Appearance Co’orless—to—white crystalline 7]
solid
Melting Point 102-103 °C Not explicitly in search results
Water Solubility 8.01 mg/L (at 20°C) [12]

Log P (Octanol-Water Partition
o 3.17 [12]
Coefficient)

Soluble in ethanol (~10
Solubility in Organic Solvents mg/ml), DMSO (~30 mg/ml), [7]
and DMF (~30 mg/ml)

Mechanism of Action: A Targeted Disruption of
Fungal Respiration
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Flutolanil's fungicidal activity is derived from its function as a potent and specific Succinate
Dehydrogenase Inhibitor (SDHI).[6][13] It targets Complex Il of the mitochondrial electron
transport chain in fungi.[6][14] By binding to this complex, Flutolanil effectively blocks the
oxidation of succinate to fumarate, a crucial step in the tricarboxylic acid (TCA) cycle.[6] This
interruption of the electron transport chain halts ATP synthesis, leading to the cessation of
fungal growth and development.[6] The specificity of Flutolanil for Basidiomycete fungi is a key
attribute, rendering it highly effective against pathogens like Rhizoctonia spp. while having a

lesser impact on other fungal classes.[14]
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Reagents:
- 2-(Trifluoromethyl)benzoic acid
- 3-Isopropoxyaniline
- Thionyl Chloride
- DCM, TEA

Step 1: Acid Chloride Formation
(2-(Trifluoromethyl)benzoic acid + SOCIz in DCM)

Intermediate:
Acyl Chloride

Step 2: Amide Coupling
(Add Acid Chloride to 3-Isopropoxyaniline + TEA in DCM)

Step 3: Aqueous Work-up
(Wash with HCI, NaHCOs3, Brine)

l

Step 4: Purification
(Dry, Concentrate, and perform Silica Gel Chromatography)

Final Product:
Pure Flutolanil

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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